Cas no 1805836-52-5 (5-Cyano-1H-benzimidazole-7-acetonitrile)

• Product Name: 5-Cyano-1H-benzimidazole-7-acetonitrile
• CAS No: 1805836-52-5
• MF: C₁₀H₆N₄
• MW: 182.181440830231
• CID: 4825426
• Update Time: 2025-06-30

5-Cyano-1H-benzimidazole-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-1H-benzimidazole-7-acetonitrile

• Inchi： 1S/C10H6N4/c11-2-1-8-3-7(5-12)4-9-10(8)14-6-13-9/h3-4,6H,1H2,(H,13,14)
• InChI Key： GEQFILLNBRBEFY-UHFFFAOYSA-N
• SMILES： N1C=NC2C(CC#N)=CC(C#N)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 0.9
• Topological Polar Surface Area: 76.3

Additional information on 5-Cyano-1H-benzimidazole-7-acetonitrile

5-Cyano-1H-benzimidazole-7-acetonitrile (CAS No. 1805836-52-5): A Comprehensive Overview

5-Cyano-1H-benzimidazole-7-acetonitrile (CAS No. 1805836-52-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 5-Cyano-1H-benzimidazole-7-acetonitrile consists of a benzimidazole core with a cyano group at the 5-position and an acetonitrile moiety at the 7-position. This arrangement confers the molecule with distinct chemical properties, making it an attractive candidate for drug discovery and development. The benzimidazole scaffold is well-known for its biological activity, often found in compounds with antifungal, antibacterial, and antiviral properties. The presence of the cyano and acetonitrile groups further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 5-Cyano-1H-benzimidazole-7-acetonitrile in various therapeutic areas. One notable application is its use as a lead compound in the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

In addition to its enzymatic inhibition properties, 5-Cyano-1H-benzimidazole-7-acetonitrile has shown promise in modulating cellular signaling pathways. Studies have indicated that this compound can interfere with specific signaling cascades, such as those involving MAPK (mitogen-activated protein kinase) and PI3K/AKT (phosphoinositide 3-kinase/Akt) pathways, which are crucial for cell survival and proliferation. By modulating these pathways, 5-Cyano-1H-benzimidazole-7-acetonitrile may offer new avenues for treating diseases characterized by aberrant cellular signaling.

The pharmacological profile of 5-Cyano-1H-benzimidazole-7-acetonitrile has also been extensively studied. Preclinical data suggest that this compound exhibits favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These attributes are essential for ensuring that the compound can effectively reach its intended target within the body and exert its therapeutic effects. Furthermore, preliminary toxicity studies have indicated that 5-Cyano-1H-benzimidazole-7-acetonitrile is well-tolerated at therapeutic doses, with minimal adverse effects observed.

The synthetic accessibility of 5-Cyano-1H-benzimidazole-7-acetonitrile is another factor contributing to its appeal in drug development. Several efficient synthetic routes have been reported in the literature, allowing for the scalable production of this compound and its derivatives. These synthetic methods typically involve multistep reactions that can be optimized to achieve high yields and purity levels, making it feasible to produce large quantities for preclinical and clinical testing.

In conclusion, 5-Cyano-1H-benzimidazole-7-acetonitrile (CAS No. 1805836-52-5) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties and synthetic accessibility, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.